Cas no 28076-73-5 (Benzene,2,4-dichloro-1-(2,4-dichlorophenoxy)-)

• Product Name: Benzene,2,4-dichloro-1-(2,4-dichlorophenoxy)-
• CAS No: 28076-73-5
• MF: C₁₂H₆Cl₄O
• MW: 307.987439632416
• CID: 257831
• PubChem ID: 34140
• Update Time: 2025-04-19

Benzene,2,4-dichloro-1-(2,4-dichlorophenoxy)- Chemical and Physical Properties

Names and Identifiers

• Benzene,2,4-dichloro-1-(2,4-dichlorophenoxy)-
• BIS(2,4-DICHLOROPHENYL)ETHER
• 2,4-dichloro-1-(2,4-dichlorophenoxy)benzene
• BIS-(2,4-DICHLOROBENZYL)ETHER
• 2,2',4,4'-Tetrachlorodiphenyl ether
• Benzene, 1,1'-oxybis(2,4-dichloro-
• Q27277118
• BENZENE, 2,4-DICHLORO-1-(2,4-DICHLOROPHENOXY)-
• PCDE 47
• ED7GU5HDHO
• TETRACHLORODIPHENYL ETHER
• 28076-73-5
• HSDB 2835
• UNII-ED7GU5HDHO
• SCHEMBL7186092
• 2,2',4,4'-Tetrachlorophenyl oxide
• Benzene, 1,1'-oxybis[2,4-dichloro-
• DTXSID60182351

• Inchi： 1S/C12H6Cl4O/c13-7-1-3-11(9(15)5-7)17-12-4-2-8(14)6-10(12)16/h1-6H
• InChI Key： ZRWRPGGXCSSBAO-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CC=1OC1C=CC(=CC=1Cl)Cl)Cl

Computed Properties

• Exact Mass: 305.91748
• Monoisotopic Mass: 305.917276
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 227
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.5
• Topological Polar Surface Area: 9.2

Experimental Properties

• Density: 1.481
• Melting Point: 71 °C
• Boiling Point: 338.7°C at 760 mmHg
• Flash Point: 121.3°C
• Refractive Index: 1.612
• PSA: 9.23
• LogP: log Kow = 5.95